![molecular formula C11H6N2O3 B1608787 6-Cyano-4-oxo-1,4-dihydroquinoline-3-carboxylic acid CAS No. 228728-20-9](/img/structure/B1608787.png)
6-Cyano-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
Overview
Description
6-Cyano-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, also known as CODOQA, is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. This compound belongs to the class of quinolones, which are known for their broad-spectrum antimicrobial activity. However, CODOQA has shown to have additional properties that make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 6-Cyano-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is not fully understood. However, it has been proposed that it induces apoptosis in cancer cells by activating the mitochondrial pathway. This involves the release of cytochrome c from the mitochondria, which triggers the caspase cascade leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. Additionally, it has been found to inhibit the activity of matrix metalloproteinases, which are enzymes that play a role in the degradation of extracellular matrix proteins. This compound has also been found to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
6-Cyano-4-oxo-1,4-dihydroquinoline-3-carboxylic acid has several advantages for lab experiments. It is easy to synthesize and has a high yield. Additionally, it has shown to have potent anticancer activity in vitro and in vivo. However, there are also limitations to its use. This compound is not water-soluble, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret results.
Future Directions
There are several future directions for research on 6-Cyano-4-oxo-1,4-dihydroquinoline-3-carboxylic acid. One area of interest is its potential as an anticancer agent. Further studies are needed to determine its efficacy in different cancer types and to elucidate its mechanism of action. Additionally, this compound has shown to have anti-inflammatory properties, which could make it a potential candidate for the treatment of inflammatory diseases. Further research is needed to determine its effectiveness in these conditions. Finally, there is potential for this compound to be modified to improve its water solubility and bioavailability, which could enhance its therapeutic potential.
Scientific Research Applications
6-Cyano-4-oxo-1,4-dihydroquinoline-3-carboxylic acid has been studied for its potential as an anticancer agent. In vitro studies have shown that it can induce apoptosis in cancer cells by activating the mitochondrial pathway. Additionally, it has been found to inhibit the growth of cancer cells in animal models.
properties
IUPAC Name |
6-cyano-4-oxo-1H-quinoline-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6N2O3/c12-4-6-1-2-9-7(3-6)10(14)8(5-13-9)11(15)16/h1-3,5H,(H,13,14)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFAKVZVBQAGALH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C#N)C(=O)C(=CN2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20401792 | |
Record name | 6-Cyano-4-oxo-1,4-dihydroquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20401792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
228728-20-9 | |
Record name | 6-Cyano-4-oxo-1,4-dihydroquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20401792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.